Cas no 116089-38-4 (2-benzylsulfanylbenzenethiol)

• Product Name: 2-benzylsulfanylbenzenethiol
• CAS No: 116089-38-4
• MF: C₁₃H₁₂S₂
• MW: 232.364380836487
• CID: 2614070
• PubChem ID: 13797277
• Update Time: 2025-04-21

2-benzylsulfanylbenzenethiol Chemical and Physical Properties

Names and Identifiers

• 2-benzylsulfanylbenzenethiol
• 116089-38-4
• DTXSID00549767
• 2-(Benzylsulfanyl)benzene-1-thiol
• SCHEMBL8148885

• Inchi： 1S/C13H12S2/c14-12-8-4-5-9-13(12)15-10-11-6-2-1-3-7-11/h1-9,14H,10H2
• InChI Key： XYYNELMNALXEMP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1S)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 232.03804273Da
• Monoisotopic Mass: 232.03804273Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų